Lithium bromide

• IUPAC Name: lithium;bromide
• InChI: InChI=1S/BrH.Li/h1H;/q;+1/p-1
• InChI Key: AMXOYNBUYSYVKV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Br-]
• Molecular Formula: LiBr, BrLi
• DSSTOX Substance ID: DTXSID20892222
• Molecular Weight: 86.9 g/mol
• Physical Description: Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS]
• CAS No.: 7550-35-8

Description

Lithium bromide is a chemical compound composed of lithium and bromine. It is known for its extreme hygroscopic nature, meaning it readily absorbs moisture from the air. This property makes this compound particularly useful as a desiccant in air conditioning systems. The compound appears as a white, crystalline solid and is highly soluble in water, methanol, ethanol, and other organic solvents .

Mechanism of Action

Target of Action

Lithium bromide, like other lithium salts, primarily targets enzymes that have magnesium as a co-factor . One such enzyme is the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B) . Lithium also exerts its effects by competing for macromolecular sites that are relatively specific for other cations, most especially for sodium and magnesium .

Mode of Action

This compound acts by inhibiting enzymes such as GSK3B . It also modulates neurotransmitter receptor-mediated processes and modifies the production and turnover of certain neurotransmitters, particularly dopamine, glutamate, and GABA . Lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits the myoinositol (MI) pathway, which is responsible for maintaining signal efficiency by the production of two postsynaptic second messenger system pathways on Inositol triphosphate (IP3) and Diaglycerol (DAG), both of which ultimately modulate neurotransmission and regulate gene transcription . Lithium also has a dual effect on glutamate receptors, acting to keep the amount of glutamate active between cells at a stable, healthy level .

Pharmacokinetics

The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . Lithium clearance could be predicted from renal function and body size of patients . It has an extremely narrow therapeutic window, which makes therapeutic drug monitoring necessary .

Result of Action

The molecular and cellular effects of this compound’s action are manifold. It reduces excitatory neurotransmission in the brain, enhances inhibitory neurotransmission, and modulates the production and turnover of certain neurotransmitters . These actions can lead to neuroprotection and are thought to underpin its clinical effectiveness as a mood stabilizer in the treatment of bipolar disorder .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Its extreme hygroscopic character makes it useful as a desiccant in certain air conditioning systems . Heat is quickly generated when this compound is dissolved into water because it has a negative enthalpy of solution . Therefore, the environment in which this compound is used or stored can significantly impact its stability and effectiveness.

Preparation Methods

Lithium bromide can be synthesized through several methods:

Reaction of Lithium Carbonate with Hydrobromic Acid: [ \text{Li}_2\text{CO}_3 + 2\text{HBr} \rightarrow 2\text{LiBr} + \text{H}_2\text{CO}_3 ]

Reaction of Lithium Hydroxide with Hydrobromic Acid: [ \text{LiOH} + \text{HBr} \rightarrow \text{LiBr} + \text{H}_2\text{O} ] These reactions are typically carried out in aqueous solutions and result in the formation of this compound along with water or carbonic acid.

Chemical Reactions Analysis

Lithium bromide undergoes various chemical reactions:

Oxidation and Reduction: this compound can participate in redox reactions, although it is more commonly involved in substitution reactions.

Substitution Reactions: For example, this compound reacts with chlorine to form lithium chloride and bromine[ \text{Cl}_2 + 2\text{LiBr} \rightarrow \text{Br}_2 + 2\text{LiCl} ]

Reaction with Silver Nitrate: This reaction produces lithium nitrate and silver bromide[ \text{LiBr} + \text{AgNO}_3 \rightarrow \text{LiNO}_3 + \text{AgBr} ] These reactions are typically carried out under standard laboratory conditions.

Scientific Research Applications

Lithium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the deprotonation and dehydration of organic compounds.

Biology and Medicine: Historically, this compound was used as a sedative. its use in medicine has declined due to the availability of safer alternatives.

Industry: this compound is extensively used in absorption refrigeration systems as a desiccant. .

Comparison with Similar Compounds

Lithium bromide can be compared with other lithium halides such as lithium chloride, lithium fluoride, and lithium iodide:

Lithium Chloride: Similar hygroscopic properties but used more commonly in the treatment of bipolar disorder.

Lithium Fluoride: Less hygroscopic and used in specialized applications such as optics.

Lithium Iodide: Used in organic synthesis and as a solid electrolyte in batteries. This compound is unique due to its high solubility and extreme hygroscopic nature, making it particularly suitable for use as a desiccant.